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Compound of Interest

Compound Name: Chloromethyl benzoate

Cat. No.: B1360013 Get Quote

Abstract: Chloromethyl benzoate and its isomers are highly versatile bifunctional compounds

that serve as crucial intermediates in the synthesis of a wide array of organic molecules.

Possessing both a reactive chloromethyl group and an ester functionality, these compounds

are foundational building blocks in the pharmaceutical, agrochemical, and material science

industries. This technical guide provides an in-depth overview of the common synthetic routes,

detailed characterization methodologies, and significant applications of chloromethyl
benzoate, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data
Chloromethyl benzoate is an aromatic compound whose properties can vary slightly

depending on the substitution pattern (ortho, meta, or para) of the chloromethyl group on the

benzene ring. It is a hazardous chemical requiring careful handling in a laboratory setting.[1]

Physical and Chemical Properties
The following table summarizes the key physicochemical properties for chloromethyl
benzoate and its common isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1360013?utm_src=pdf-interest
https://www.benchchem.com/product/b1360013?utm_src=pdf-body
https://www.benchchem.com/product/b1360013?utm_src=pdf-body
https://www.benchchem.com/product/b1360013?utm_src=pdf-body
https://www.benchchem.com/product/b1360013?utm_src=pdf-body
https://www.benchchem.com/product/b1364272
https://www.benchchem.com/product/b1360013?utm_src=pdf-body
https://www.benchchem.com/product/b1360013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Isomer Reference

Molecular Formula C₈H₇ClO₂ General [2]

Molecular Weight 170.59 g/mol General [2]

CAS Number 5335-05-7 Unspecified [2]

CAS Number 34040-63-6 3-(chloromethyl) [1][3]

CAS Number 34040-64-7 4-(chloromethyl) [4][5]

Appearance
Pale yellow oil; can

solidify on standing
Unspecified [6]

Melting Point 38-39 °C 4-(chloromethyl) [4]

Boiling Point 240-242 °C 4-(chloromethyl) [4]

Safety and Hazard Information
The reactivity of the chloromethyl group renders this compound corrosive and irritating.[1]

Adherence to strict safety protocols is mandatory.

Hazard Class GHS Code Description Reference(s)

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage

[1][2][5]

Acute Toxicity, Oral H302 Harmful if swallowed [1][2]

Skin Sensitization H317
May cause an allergic

skin reaction
[2]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[2]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [2]

Handling Recommendations:
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Work must be conducted in a certified chemical fume hood to avoid vapor inhalation.[1]

Personal Protective Equipment (PPE) including a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety goggles is required.[1]

The compound is a lachrymator, causing severe irritation to the eyes and respiratory tract.[1]

Synthesis of Chloromethyl Benzoate
Several synthetic routes have been established for the preparation of chloromethyl benzoate
isomers, each with distinct advantages. The choice of method often depends on the desired

isomer, available starting materials, and scale of the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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